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Compound of Interest

Compound Name: ST8155AA1

Cat. No.: B14758252

Disclaimer: The following information provides a general framework for the proper disposal of
laboratory chemical waste. The specific chemical identifier "ST8155AA1" did not yield any
results in publicly available databases. Therefore, the procedures outlined below are not
specific to this substance. Always consult the Safety Data Sheet (SDS) for any specific
chemical and adhere to all local, state, and federal regulations before handling and disposal.

I. Hazard Identification and Characterization

The first and most critical step in proper chemical waste disposal is to identify and characterize
the waste.[1][2] Laboratory personnel should treat all waste chemicals as hazardous unless
they are definitively known to be non-hazardous.[3] Hazardous waste is generally defined by
the Environmental Protection Agency (EPA) based on four characteristics:

Ignitability: Liquids with a flash point below 60°C (140°F), flammable solids, and oxidizers.[4]

Corrosivity: Aqueous solutions with a pH of < 2 or = 12.5, or liquids that can corrode steel.[4]

Reactivity: Substances that are unstable, can react violently, or release toxic gases when
mixed with water.

Toxicity: Harmful or fatal when ingested or absorbed.

Il. Segregation and Storage
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Proper segregation of chemical waste is essential to prevent dangerous reactions and ensure
safe disposal.[1][2][5]

» Waste Streams: Separate different categories of waste into designated containers.[1][6]
Common laboratory waste streams include:

o

Halogenated Solvents

o

Non-Halogenated Solvents

Acidic Waste

[¢]

Basic Waste

[¢]

Solid Chemical Waste

o

o

Sharps[6]

e Incompatible Chemicals: Never mix incompatible chemicals.[7][8] For example, acids and
bases should be stored separately.[7]

» Containers: Waste containers must be:
o Chemically compatible with the waste.[9][10]
o In good condition, with no leaks or deterioration.[3]
o Securely closed except when adding waste.[4][7]

o Satellite Accumulation Areas (SAAs): Laboratories are permitted to store hazardous waste in
designated SAAs at or near the point of generation.[7][11] These areas must be inspected
weekly for leaks.[7]

lll. Labeling

Clear and accurate labeling of waste containers is a critical safety and regulatory requirement.

[1]

e Required Information: Each waste container must be labeled with:
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o The words "Hazardous Waste".[7][11][12]

o The full chemical name(s) of the contents, including percentages for mixtures.[4][7] Do not
use abbreviations or chemical formulas.[7]

o The associated hazards (e.g., flammable, corrosive, toxic).[7][12]

o The date the container becomes full.[7]

IV. Personal Protective Equipment (PPE)

The appropriate level of Personal Protective Equipment (PPE) must be worn when handling
chemical waste to minimize exposure and prevent injury.[13][14][15][16] The selection of PPE
depends on the specific hazards of the waste being handled.

PPE Category Examples Purpose

] Safety glasses, goggles, face Protects against splashes and
Eye and Face Protection )
shields fumes.[15]

Protects skin from chemical
] Nitrile, neoprene, or butyl contact. The type of glove
Hand Protection
rubber gloves should be chosen based on

the chemical's properties.[14]

) Laboratory coat, chemical- Protects skin and clothing from
Body Protection ] )
resistant apron, coveralls spills.[14][15]

) Protects against inhalation of
) ) Fume hood, N95 respirator,
Respiratory Protection hazardous vapors, fumes, or

air-purifying respirator
punifying resp dust.[14]

V. Disposal Procedures

The final disposal of chemical waste must be conducted in compliance with all institutional and
regulatory guidelines.

e In-Lab Treatment: Some simple chemical streams, such as dilute acids or bases, may be
neutralized in the lab before disposal, provided it is part of an established and safe protocol.
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[3]017]

» Professional Disposal: For most hazardous chemical waste, a licensed waste disposal
service should be used.[1] These services are equipped to handle, transport, and dispose of
hazardous materials safely and in accordance with regulations.

o Prohibited Disposal: Never dispose of hazardous chemical waste down the drain or in the
regular trash unless it has been explicitly deemed non-hazardous by your institution's
environmental health and safety department.[8][10]

Experimental Workflow: Chemical Waste Disposal
Decision Process

The following diagram illustrates the general decision-making process for handling and
disposing of chemical waste in a laboratory setting.
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Caption: Logical workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14758252#st8155aal-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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